3-(3-Methylphenyl)prop-2-ynal

• Molecular Formula: C10H8O
• Molecular Weight: 144.17 g/mol
• IUPAC Name: 3-(3-methylphenyl)prop-2-ynal
• InChI: InChI=1S/C10H8O/c1-9-4-2-5-10(8-9)6-3-7-11/h2,4-5,7-8H,1H3
• InChI Key: LRBQPJZIOUMIHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C#CC=O

Description

3-(3-Methylphenyl)prop-2-ynal is a useful research compound. Its molecular formula is C10H8O and its molecular weight is 144.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Methylphenyl)prop-2-ynal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Methylphenyl)prop-2-ynal including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

The title compound was synthesized following the procedure reported for Compound 31d, but starting from Compound 91a instead of Compound 31c. The crude title compound was used in the next step without further purification.

Synthesis routes and methods II

Procedure details

1.56 g of 3-ethynyltoluene was dissolved in 20 ml of ethyl ether, and with stirring at -70° C., 8.5 ml of 1.5M n-butyllithium-hexane solution and 1.2 ml of ethyl formate were added. The mixture was stirred at the same temperature for 20 minutes. The reaction mixture was poured into ice water, and the organic layer was separated. The solvent was evaporated to give 900 mg (yield 47%) of 3-(3-methylphenyl)-2-propynaldehyde as a colorless oil.